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Compound of Interest

Compound Name:
Dialuminium chloride

pentahydroxide

Cat. No.: B1588746 Get Quote

Essential Safety and Handling Guide for
Dialuminium Chloride Pentahydroxide
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Dialuminium chloride
pentahydroxide. It includes detailed operational and disposal plans to ensure safe laboratory

practices.

Personal Protective Equipment (PPE)
When handling Dialuminium chloride pentahydroxide, the following personal protective

equipment is essential to ensure personal safety. Engineering controls, such as local exhaust

ventilation, should be in place to minimize exposure.[1]
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting safety goggles

are mandatory to protect

against splashes.[1]

Hand Protection Chemical-Resistant Gloves

Wear gloves made of suitable

materials such as PVC,

Neoprene, or natural rubber.[1]

It is important to observe the

permeability and breakthrough

time provided by the glove

supplier.[1]

Body Protection Protective Clothing

At a minimum, clothing should

cover the skin to avoid direct

contact.[1] For tasks with a

higher risk of exposure, a

protective suit and boots are

recommended.[1]

Respiratory Protection Dust Mask or Respirator

In the absence of local exhaust

ventilation, an approved dust

mask or respirator is

recommended, especially if

mists or aerosols are

generated.[1] For spills where

aerosols or mists are formed, a

half mask with a combination

filter B/P2 should be used.[1]

Operational Plans
Handling:

Handle in accordance with good industrial hygiene and safety practices.[2]

Avoid contact with skin, eyes, and clothing.[2]
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Material transfer should be conducted under conditions of local exhaust ventilation to avoid

breathing mist.[1]

Do not mix with other chemicals.[2]

Wash hands and face thoroughly after handling and before eating, drinking, or smoking.[3]

Empty containers may retain product residue and can be hazardous.[3]

Storage:

Store in a dry, cool, and well-ventilated area.[3]

Keep containers tightly closed.[2]

Store above freezing and below 60°C.[1]

Avoid incompatible materials, including non-acid-proof metals (like aluminum, copper, and

iron), bases, unalloyed steel, and galvanized surfaces.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move to fresh air. Rinse the mouth and nose

with water. If symptoms persist, contact a

physician.[1]

Skin Contact

Remove contaminated clothing immediately.

Rinse the affected area with water. If symptoms

persist, call a physician.[1]

Eye Contact

Immediately flush eyes with plenty of lukewarm

water for at least 15 minutes, including under

the eyelids. If symptoms persist, seek medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and drink one or two glasses of water or

milk. If symptoms persist, call a physician.

Never give anything by mouth to an

unconscious person.[1]

Disposal Plans
Product Disposal: Must be disposed of in accordance with local and national regulations.[1]

Dialuminium chloride pentahydroxide is not classified as a hazardous waste.[1]

Packaging Disposal: Follow recommendations according to the method of disposal and the

specific disposal facility.[1]

Accidental Release Measures
In the event of a spill, follow these procedural steps to ensure safety and proper containment.

Immediate Actions Containment & Cleanup Final Steps

Isolate Spill Area Wear Appropriate PPE Contain Spill Absorb Material
Use absorptive barriers

Collect Waste
Use vacuum truck for large spills

Decontaminate Area Dispose of Waste
Follow local regulations

Report Incident
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Click to download full resolution via product page

Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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